N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C18H16ClN3O3/c1-24-15-9-5-2-6-12(15)18-21-17(25-22-18)11-10-16(23)20-14-8-4-3-7-13(14)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: QONSHDZKTISOTF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NOC(=N2)CCC(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a chemical compound that belongs to the oxadiazole class of compounds. It has been studied for its potential applications in the field of medicinal chemistry due to its interesting pharmacological properties.

Scientific Research Applications

N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic properties. It has also been studied for its potential use as an antimicrobial agent.

Mechanism of Action

The exact mechanism of action of N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes or by modulating the activity of certain receptors in the body.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects. It has also been shown to have antimicrobial activity against a variety of microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide in lab experiments is that it has been shown to have a variety of pharmacological properties, which makes it a potentially useful compound for studying various biological processes. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for research involving N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide. One direction is to further investigate the mechanism of action of this compound in order to better understand its pharmacological properties. Another direction is to study the potential use of this compound as an antimicrobial agent. Additionally, this compound could be studied for its potential use in the treatment of various neurological and inflammatory diseases.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide involves the reaction of 2-chlorobenzoyl chloride with 2-amino-5-methoxybenzoic acid to give 2-chloro-N-(2-methoxyphenyl)benzamide. This intermediate is then reacted with ethyl glyoxylate to give the oxadiazole ring. The final step involves the reaction of the oxadiazole intermediate with 3-chloropropanoic acid to give the desired product.